Cas no 19658-76-5 (1-Nitroisoquinoline)

1-Nitroisoquinoline is a nitro-substituted derivative of isoquinoline, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its nitro group enhances reactivity, making it valuable for further functionalization, such as reduction to amino derivatives or participation in nucleophilic aromatic substitution reactions. The compound's rigid isoquinoline scaffold contributes to its utility in constructing heterocyclic frameworks with potential biological activity. It is particularly relevant in medicinal chemistry for developing compounds with targeted properties. 1-Nitroisoquinoline is characterized by its stability under standard conditions and compatibility with a range of synthetic protocols, ensuring consistent performance in laboratory applications.
1-Nitroisoquinoline structure
1-Nitroisoquinoline structure
Product Name:1-Nitroisoquinoline
CAS No:19658-76-5
MF:C9H6N2O2
MW:174.156141757965
CID:1032041
PubChem ID:10986764
Update Time:2025-10-06

1-Nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-Nitroisoquinoline
    • 1-Nitro-isochinolin
    • 1-nitro-isoquinoline
    • CTK0E0875
    • Isoquinoline, 1-nitro-
    • nitroisoquinoline
    • RW3249
    • ST092683
    • SureCN985839
    • A911515
    • AM807232
    • Nitroisochinolin
    • 19658-76-5
    • VDTUSEIYUROSGJ-UHFFFAOYSA-N
    • DB-337369
    • AKOS016011866
    • DTXSID00450809
    • SCHEMBL985839
    • MDL： MFCD13704930
    • Inchi： 1S/C9H6N2O2/c12-11(13)9-8-4-2-1-3-7(8)5-6-10-9/h1-6H
    • InChI Key： VDTUSEIYUROSGJ-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

  • Exact Mass: 174.04298
  • Monoisotopic Mass: 174.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 65-66 ºC
  • Solubility: Very slightly soluble (0.8 g/l) (25 º C),
  • PSA: 56.03

1-Nitroisoquinoline Security Information

  • Storage Condition：Sealed in dry,2-8°C

1-Nitroisoquinoline Pricemore >>

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